ethyl 1-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)carbonyl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(4-oxopyrido[1,2-a]pyrimidine-3-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C17H19N3O4/c1-2-24-17(23)12-6-9-19(10-7-12)15(21)13-11-18-14-5-3-4-8-20(14)16(13)22/h3-5,8,11-12H,2,6-7,9-10H2,1H3
• InChI Key: OIQRXXMTZVBIMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2=CN=C3C=CC=CN3C2=O
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

Ethyl 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate is a chemical compound with the linear formula C11H10N2O3. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The compound can be synthesized in Ph2O containing catalytic 2-chlorobenzoic acid at 250 °C. An improved method for the preparation and purification of ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]-pyrimidine-3-carboxylates has also been proposed.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H10N2O3/c1-2-16-11(15)8-7-12-9-5-3-4-6-13(9)10(8)14/h3-7H,2H2,1H3.

Chemical Reactions Analysis

The electrochemical reduction of 2,6-dimethyl-3-ethyl-4-oxo-4H-pyrido[1,2-a]pyrimidine was investigated by polarography and controlled potential electrolysis in aqueous buffered solutions at different pH values.

Mechanism of Action

In a study, a new series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives containing 1,3,4-oxadiazole and 1,3,4-thiadiazole rings were synthesized and evaluated for their in vitro anti-HIV-1 activity. The designed compounds bind into the active site of PFV integrase (IN) such that the keto oxygen atom at position of C-4 and nitrogen atom of thiadiazole or oxadiazole ring moiety chelate the Mg2+ ion.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. The MSDS (Material Safety Data Sheet) for this compound can be found on the Sigma-Aldrich website.